Cas no 89635-08-5 (Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)-)
89635-08-5 structure
Product Name:Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)-
CAS No:89635-08-5
MF:C22H20O4
MW:348.391806602478
CID:593912
PubChem ID:71325315
Update Time:2025-04-19
Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)-
- 4-methoxy-2,5-bis(phenylmethoxy)benzaldehyde
- 2,5-Bis(benzyloxy)-4-methoxybenzaldehyde
- DTXSID30754680
- 89635-08-5
-
- Inchi: 1S/C22H20O4/c1-24-21-13-20(25-15-17-8-4-2-5-9-17)19(14-23)12-22(21)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
- InChI Key: VWZODQRGVJVSTO-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=C(C(=CC=1C=O)OCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 348.13615911g/mol
- Monoisotopic Mass: 348.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 44.8Ų
Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
89635-08-5 (Benzaldehyde, 4-methoxy-2,5-bis(phenylmethoxy)-) Related Products
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- 161192-21-8(2-(Benzyloxy)-5-hydroxybenzaldehyde)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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